Cas no 26089-54-3 (2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside)

2-Acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside is a glycosidic compound characterized by the conjugation of a phenolic acetylated moiety with a beta-D-glucopyranoside unit. This structure imparts unique physicochemical properties, including enhanced solubility in aqueous and polar organic solvents, making it suitable for applications in pharmaceutical and biochemical research. The acetyl group at the 2-position and hydroxyl groups at the 3,5-positions contribute to its reactivity, enabling potential use as an intermediate in synthetic chemistry or as a substrate for enzymatic studies. Its glycosidic linkage also suggests stability under physiological conditions, which may be advantageous for bioavailability investigations. The compound’s defined stereochemistry ensures reproducibility in research applications.

2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside structure

26089-54-3 structure

Product Name:2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside

CAS No:26089-54-3

MF:C₁₄H₁₈O₉

MW:330.287325382233

CID:1425113

PubChem ID:179470

Update Time:2025-11-01

2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

- 2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside
- Myrciaphenone A
- CS-0148991
- 2-Acetyl-3,5-dihydroxyphenyl hexopyranoside
- 26089-54-3
- HY-N8738
- Ethanone, 1-[2-(beta-D-glucopyranosyloxy)-4,6-dihydroxyphenyl]-
- 1-[2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone
- 1-[2, 4-dihydroxy-6-[(2S, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone
- AKOS040762080
- DTXSID50948963
- 1-(2,4-Dihydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)ethan-1-one
- DA-65732
- 1-(2,4-dihydroxy-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)ethanone
- Inchi： 1S/C14H18O9/c1-5(16)10-7(18)2-6(17)3-8(10)22-14-13(21)12(20)11(19)9(4-15)23-14/h2-3,9,11-15,17-21H,4H2,1H3/t9-,11-,12+,13-,14-/m1/s1
- InChI Key： GFKQVLKFPJGJEP-RGCYKPLRSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C=C(C=1C(C)=O)O)O

Computed Properties

Exact Mass: 330.09508215g/mol
Monoisotopic Mass: 330.09508215g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 417
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 157Å²

Experimental Properties

Color/Form: Powder
Density: 1.6±0.1 g/cm3
Boiling Point: 625.8±55.0 °C at 760 mmHg
Flash Point: 235.2±25.0 °C
Vapor Pressure: 0.0±1.9 mmHg at 25°C

2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside Pricemore >>

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